Cas no 59995-64-1 (Thienamycin (>80%))

• Product Name: Thienamycin (>80%)
• CAS No: 59995-64-1
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 370311
• PubChem ID: 441128
• Update Time: 2025-04-19

Thienamycin (>80%) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-, (5R,6S)-
• Thienamycin
• (5R,6S)-3-(2-aminoethylsulfanyl)-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[(2-aminoethyl)thio]-6-[(1R)-1-hydroxyethyl]...
• Imipenem Impurity A
• (+)-thienamycin
• AC1L9ALF
• AG-G-14273
• BRN 4147173
• CHEMBL278773
• CTK1H0525
• SureCN160509
• UNII-WMW5I5964P
• Imipenem EP impu
• UNII-EWR2GDB37H
• HY-W588257
• C06664
• 59995-64-1
• 65750-57-4
• A832563
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-aminoethyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(5-alpha,6-alpha(R*)))-
• WKDDRNSBRWANNC-ATRFCDNQSA-N
• EWR2GDB37H
• CS-0644147
• WMW5I5964P
• 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 3-((2-AMINOETHYL)THIO)-6-(1-HYDROXYETHYL)-7-OXO-, (5.ALPHA.,6.ALPHA.(R*))-
• 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 3-((2-AMINOETHYL)THIO)-6-(1-HYDROXYETHYL)-7-OXO-, (5R-(5.ALPHA.,6.ALPHA.(R*)))-
• (5R,6S)-3-((2-AMINOETHYL)SULFANYL)-6-((R)-1-HYDROXYETHYL)-7-OXO-1-AZABICYCLO(3.2.0)HEPT-2-ENE- 2-CARBOXYLIC ACID
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-aminoethyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5alpha,6alpha(R*))-
• (5R,6S)-3-[(2-Aminoethyl)thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;[5R-[5alpha,6alpha(R*)]]-3-[(2-Aminoethyl)thio]-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• CHEBI:9542
• DTXSID10975412
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-aminoethyl)thio)-6-((1R)-1-hydroxyethyl)-7-oxo-, (5R,6S)-rel-
• 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 3-((2-AMINOETHYL)THIO)-6-((1R)-1-HYDROXYETHYL)-7-OXO-, (5R,6S)-
• Thienamycin, (+/-)-
• Thienamycin (>80%)
• IMIPENEM MONOHYDRATE IMPURITY A [EP IMPURITY]
• (+/-)-Thienamycin
• (5R,6S)-3-[(2-aminoethyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• (5R,6S)-3-(2-aminoethylthio)-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• Q3524791
• Thienpenem
• THIENAMYCIN [MI]
• 5-22-07-00446 (Beilstein Handbook Reference)
• G77073
• DA-68144

• Inchi： 1S/C11H16N2O4S/c1-5(14)8-6-4-7(18-3-2-12)9(11(16)17)13(6)10(8)15/h5-6,8,14H,2-4,12H2,1H3,(H,16,17)/t5-,6-,8-/m1/s1
• InChI Key： WKDDRNSBRWANNC-ATRFCDNQSA-N
• SMILES： S(CCN)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 272.083
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: -3

Experimental Properties

• Color/Form: White solid, with hygroscopicity
• Density: 1.5
• Boiling Point: 514°C at 760 mmHg
• Flash Point: 264.7°C
• Refractive Index: 1.662
• Specific Rotation: D27 +82.7° (c = 1.0 in water)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems